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Compound of Interest

Compound Name: BMS-242

Cat. No.: B15609695 Get Quote

For researchers, scientists, and drug development professionals working with the novel PD-

1/PD-L1 interaction inhibitor BMS-242, ensuring safe laboratory practices is paramount. In the

absence of a specific Safety Data Sheet (SDS), a conservative approach that treats the

compound as potentially hazardous is essential. This guide provides immediate, essential

safety and logistical information, including operational and disposal plans, to foster a secure

research environment.

Essential Safety and Handling Protocols
Adherence to rigorous safety protocols minimizes risk and protects laboratory personnel. The

following procedures are based on best practices for handling novel chemical compounds.[1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling BMS-242. The

following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes or airborne particles.

Hand Protection: Nitrile or neoprene gloves are required to prevent skin contact. Double-

gloving is recommended, and gloves should be changed immediately if contaminated.

Body Protection: A fully fastened laboratory coat is necessary to protect skin and clothing.
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Respiratory Protection: For procedures that may generate dust or aerosols, such as

weighing the solid compound, an N95 or higher-rated respirator should be used, and these

activities must be conducted within a certified chemical fume hood.[1]

Operational Plan: From Receipt to Disposal
A systematic workflow ensures safety at every stage of handling BMS-242.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store BMS-242 in a clearly labeled, tightly sealed container.[1]

The compound should be stored at -20°C for long-term stability.[3]

Keep the container in a designated, well-ventilated, and access-controlled storage area

away from incompatible materials.[2]

2. Handling and Preparation of Solutions:

All handling of solid BMS-242 must be performed in a certified chemical fume hood to

prevent inhalation of any airborne particles.[1][2]

When weighing the compound, use an analytical balance within the fume hood or a powder-

coated balance enclosure.[1]

To prepare solutions, slowly add the solvent to the weighed compound to avoid splashing. If

sonication is required to dissolve the compound, ensure the container is securely capped.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

3. First Aid Measures: In the event of accidental exposure, immediate action is critical:[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[1][2]
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Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

4. Spill Management:

In the event of a spill, evacuate the immediate area and alert colleagues and the laboratory

supervisor.

For a small spill, and if you are trained to do so, use an appropriate chemical spill kit while

wearing full PPE.

For large spills, evacuate the laboratory and contact the institution's Environmental Health

and Safety (EHS) department.[1]

5. Disposal Plan:

All waste contaminated with BMS-242, including gloves, pipette tips, and empty vials, must

be disposed of as hazardous chemical waste.

Collect solid and liquid waste in separate, clearly labeled, and sealed hazardous waste

containers.

Follow all institutional, local, and national regulations for hazardous waste disposal.[1]

Compound Data at a Glance
The following table summarizes the known quantitative data for BMS-242.[3][4]
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Property Value

CAS Number 1675204-51-9

Molecular Formula C28H35NO4

Molecular Weight 449.59 g/mol

IC50
6-100 nM (in a homogenous time-resolved

fluorescence binding assay)

Storage Temperature -20°C

Stability ≥ 2 years at -20°C

Safe Handling Workflow
The following diagram illustrates the procedural flow for safely handling BMS-242 in a

laboratory setting.
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A procedural workflow for the safe handling of BMS-242.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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